Free-NH Core: H-Bond Donor Advantage Over N-Alkylated Analogs
In the benzimidazolone p38α inhibitor series, the 1,3‑unsubstituted benzimidazol‑2‑one carbonyl acts as a hydrogen‑bond acceptor to the backbone NH of Met109 in the kinase hinge region, while the free NH groups can donate hydrogen bonds to nearby backbone carbonyls [1]. This binding mode is not accessible to the corresponding 1,3‑dialkylated congeners (e.g., 12a, 12u, 12v), which lack the NH donor functionality and show p38α IC₅₀ values ranging from >1,000 nM to >32,000 nM in the same activated p38α enzymatic assay (pH 7.2, 30 °C) [2][3][4]. The target compound retains both free NH positions and therefore possesses the full hydrogen‑bond donor complement needed to recapitulate the canonical Met109‑hinge interaction observed in co‑crystal structures of benzimidazolone leads.
N-Alkyl: 0 NH donors, p38α IC₅₀ >1,000–>32,000 nM (12a, 12u, 12v)
| Evidence Dimension | Hydrogen‑bond donor count (HBD) and binding-mode capability to Met109 of p38α |
|---|---|
| Target Compound Data | Two HBDs (N1‑H, N3‑H) available; carbonyl as H‑bond acceptor (theoretically restored binding mode) |
| Comparator Or Baseline | 1,3‑diethyl analog (12a): zero HBDs, p38α IC₅₀ >1,000 nM; 1,3‑dimethyl analogs (12u, 12v): zero HBDs, IC₅₀ 8,000 nM and >32,000 nM |
| Quantified Difference | N‑alkylation removes both key H‑bond donors; presence of free NH groups in the target compound is structurally required to reproduce the Met109‑hinge H‑bond network observed in active benzimidazolone p38 inhibitors. |
| Conditions | Inferences drawn from X‑ray co‑crystal structures of benzimidazolone‑p38α complexes (Bioorg. Med. Chem. Lett. 2003) and from in vitro p38α enzymatic assay data in BindingDB for compounds 12a, 12u, 12v (pH 7.2, 30 °C). |
Why This Matters
For laboratories conducting structure‑based design or fragment screening against kinases that utilize a Met109‑equivalent gatekeeper, the free‑NH benzimidazol‑2‑one is the chemically competent form; N‑alkylated analogs are likely to be inactive or far less potent, making the target compound the correct choice for hinge‑binding campaigns.
- [1] Dombroski, M.A.; Letavic, M.A.; McClure, K.F. et al. Benzimidazolone p38 inhibitors. Bioorg. Med. Chem. Lett. 2003; J. Med. Chem. 2003, 46, 4670–4682. View Source
- [2] BindingDB BDBM15415: 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one, p38α IC₅₀ >1,000 nM. View Source
- [3] BindingDB BDBM15435: 5‑[4‑(4‑ethylphenyl)‑2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl]‑1,3‑dimethyl‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one, p38α IC₅₀ 8,000 nM. View Source
- [4] BindingDB BDBM15436: 1,3‑dimethyl‑5‑{4‑[3‑(propan‑2‑yl)phenyl]‑2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl}‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one, p38α IC₅₀ >32,000 nM. View Source
